Cas no 2172313-73-2 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidocyclopropane-1-carboxylic acid
• CAS No: 2172313-73-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5974255
• PubChem ID: 165532693
• Update Time: 2025-05-21

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidocyclopropane-1-carboxylic acid
• 2172313-73-2
• EN300-1559989
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylpentanamido]cyclopropane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-17(23(29)28(2)26(13-14-26)24(30)31)8-7-15-27-25(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22H,7-8,13-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： PTUSMSFFDIIEHQ-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)N(C)C(C(C)CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidocyclopropane-1-carboxylic acid (CAS No. 2172313-73-2)

The compound 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidocyclopropane-1-carboxylic acid (CAS No. 2172313-73-2) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropane ring and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and bioconjugation techniques.

One of the key features of 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidocyclopropane-1-carboxylic acid is its Fmoc-protected amino group, which is widely used in solid-phase peptide synthesis (SPPS). This protection strategy ensures high yields and purity during the synthesis of complex peptides, a topic of growing interest in the field of biotechnology and personalized medicine. The compound’s cyclopropane moiety also contributes to its stability and bioactivity, making it a subject of study in structure-activity relationship (SAR) research.

In recent years, the demand for custom peptide synthesis and small-molecule drugs has surged, driven by advancements in cancer immunotherapy and neuroscience. 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidocyclopropane-1-carboxylic acid has emerged as a critical building block in these areas, particularly for designing peptide-based therapeutics and targeted drug delivery systems. Its compatibility with automated synthesizers and high-throughput screening platforms further enhances its utility in modern drug development pipelines.

The compound’s CAS No. 2172313-73-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Questions such as "What is the role of Fmoc-protected amino acids in peptide synthesis?" or "How does cyclopropane enhance drug stability?" are common among researchers exploring this molecule. Additionally, its applications in proteomics and chemical biology align with trending topics like precision medicine and AI-driven drug design.

From a technical perspective, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidocyclopropane-1-carboxylic acid exhibits excellent solubility in polar organic solvents, facilitating its use in solution-phase reactions. Its molecular weight and functional groups are optimized for HPLC purification, a critical step in GMP-compliant manufacturing. These properties make it a preferred choice for laboratories focusing on high-purity intermediates and scale-up processes.

As the scientific community continues to explore innovative drug candidates, compounds like 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpentanamidocyclopropane-1-carboxylic acid will remain at the forefront of chemical research. Its versatility and compatibility with cutting-edge technologies ensure its place in the future of therapeutic development. For those seeking detailed synthetic protocols or analytical data, this compound’s CAS registry provides a reliable reference for further investigation.